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Compound of Interest

Compound Name: Hexachlorophosphazene

Cat. No.: B128928 Get Quote

This guide provides an objective comparison of the performance of hexachlorophosphazene
(HCCP)-based flame retardants against established commercial alternatives. The evaluation is

based on key experimental metrics for fire safety, including Limiting Oxygen Index (LOI), UL-94

vertical burning classification, cone calorimetry, and thermogravimetric analysis (TGA). This

document is intended for researchers, scientists, and material development professionals

seeking high-performance, halogen-free flame retardant solutions.

Mechanism of Action: The Phosphazene Advantage
Phosphazene-based flame retardants (PFRs) offer a robust, multi-modal mechanism for fire

suppression that is effective in both the gas and condensed (solid) phases.[1][2] When

exposed to heat, these compounds, which feature a synergistic phosphorus-nitrogen

backbone, interfere with the combustion cycle in several ways:

Gas Phase Inhibition: During combustion, PFRs release radical scavengers, such as PO·,

which can trap highly reactive H· and HO· radicals in the flame, thereby terminating the chain

reaction of combustion.[1] They also release inert gases like ammonia and nitrogen, which

dilute the concentration of oxygen and flammable gases.[1]

Condensed Phase Charring: In the solid polymer, PFRs decompose to form phosphoric and

polyphosphoric acids.[1][2] These acids promote the dehydration of the polymer, catalyzing

the formation of a stable, insulating char layer.[2] This layer acts as a physical barrier,
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preventing the release of flammable volatiles and shielding the underlying material from heat

and oxygen.[2][3]

This dual-action mechanism contributes to their high efficiency, often at lower loading levels

compared to some traditional flame retardants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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